Cas no 73751-12-9 (ethyl 4-acetoxy-3-methylbenzofuran-2-carboxylate)

ethyl 4-acetoxy-3-methylbenzofuran-2-carboxylate structure
73751-12-9 structure
Product Name:ethyl 4-acetoxy-3-methylbenzofuran-2-carboxylate
CAS No:73751-12-9
MF:C14H14O5
MW:262.257964611053
CID:2108939
PubChem ID:790878
Update Time:2025-04-21

ethyl 4-acetoxy-3-methylbenzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 4-acetoxy-3-methylbenzofuran-2-carboxylate
    • ZKBQCMZBDIWIFC-UHFFFAOYSA-N
    • CHEMBL1528455
    • CCG-117800
    • BBL000801
    • ethyl 4-acetyloxy-3-methyl-1-benzofuran-2-carboxylate
    • 73751-12-9
    • ethyl 4-(acetyloxy)-3-methyl-1-benzofuran-2-carboxylate
    • DA-19855
    • STK279851
    • Oprea1_056971
    • MLS000061507
    • HMS2321J22
    • SMR000070686
    • AG-690/12891952
    • AKOS000531220
    • 2-carbethoxy-3-methyl-4-acetoxybenzofuran
    • HMS3430K22
    • SCHEMBL10737617
    • Oprea1_774384
    • VS-00741
    • Inchi: 1S/C14H14O5/c1-4-17-14(16)13-8(2)12-10(18-9(3)15)6-5-7-11(12)19-13/h5-7H,4H2,1-3H3
    • InChI Key: ZKBQCMZBDIWIFC-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)OCC)=C(C)C2C(=CC=CC1=2)OC(C)=O

Computed Properties

  • Exact Mass: 262.08412354Da
  • Monoisotopic Mass: 262.08412354Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 65.7Ų
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